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Compound of Interest

Compound Name: 4-Bromobenzamide

Cat. No.: B181206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromobenzamide, a key

chemical intermediate in organic synthesis and drug discovery. This document details its

chemical structure, SMILES notation, physicochemical properties, and provides detailed

experimental protocols for its synthesis and analysis.

Chemical Structure and Identification
4-Bromobenzamide is an organic compound consisting of a benzene ring substituted with a

bromine atom and an amide group at the para (1,4) positions.

SMILES Notation: A standardized chemical notation that represents the structure of a molecule

in a linear string format.

C1=CC(=CC=C1C(=O)N)Br[1]

NC(=O)c1ccc(Br)cc1[2]

NC(=O)c1ccc(cc1)Br[3]
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A summary of the key quantitative properties of 4-Bromobenzamide is presented in the table

below for easy reference and comparison.

Property Value Reference(s)

Molecular Formula C₇H₆BrNO [1][3]

Molecular Weight 200.03 g/mol [1][3]

CAS Number 698-67-9 [1][3]

Appearance
White to off-white crystalline

powder
[4][5]

Melting Point 190-193 °C [2]

Solubility
Sparingly soluble in water (1.1

g/L at 25 °C)
[4][5]

pKa 15.71 ± 0.50 (Predicted) [4]

LogP 2.24830 [6]

Topological Polar Surface Area 43.1 Å² [1]

Logical Relationship Diagram
The following diagram illustrates the logical flow from the compound's name to its structural

representations.

4-Bromobenzamide Chemical Structure SMILES Notation
C1=CC(=CC=C1C(=O)N)Br

Click to download full resolution via product page

Caption: Logical relationship of 4-Bromobenzamide's identifiers.
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Experimental Protocols
Detailed methodologies for the synthesis and analysis of 4-Bromobenzamide are provided

below. These protocols are intended for use by trained professionals in a laboratory setting.

Synthesis of 4-Bromobenzamide from 4-Bromobenzoyl
Chloride
This protocol outlines the synthesis of 4-bromobenzamide via the reaction of 4-bromobenzoyl

chloride with ammonium hydroxide.

Materials:

4-Bromobenzoyl chloride

Concentrated ammonium hydroxide solution

Dichloromethane (DCM)

Deionized water

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Separatory funnel

Büchner funnel and filter paper

Vacuum oven

Procedure:

Dissolve 4-bromobenzoyl chloride in dichloromethane in a round-bottom flask.

Cool the flask in an ice bath with continuous stirring.
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Slowly add concentrated ammonium hydroxide dropwise to the stirred solution. A white

precipitate of 4-bromobenzamide will form.

Continue stirring for an additional 15-30 minutes after the addition is complete.

Filter the solid product under vacuum using a Büchner funnel and wash it with cold deionized

water.

Dry the product in a vacuum oven to obtain pure 4-bromobenzamide.

Experimental Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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